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For researchers, scientists, and drug development professionals, ensuring safety during the

handling of radioactive materials like Iodine-125 (I-125) and Iodine-131 (I-131) is paramount.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, with procedural, step-by-step guidance.

Core Personal Protective Equipment (PPE)
When working with open sources of radioactive iodine, a fundamental set of personal

protective equipment is mandatory to minimize external contamination and internal exposure.

PPE Component Specification Rationale

Lab Coat
Full-length, worn closed with

sleeves rolled down.[1]

Protects skin and personal

clothing from contamination.

Gloves
Disposable, latex or nitrile.[1]

Consider wearing two pairs.[2]

Prevents skin contamination.

Double-gloving is a best

practice for handling highly

concentrated solutions.[2]

Eye Protection Safety glasses.[1]

Essential when there is a risk

of splashing or pressure build-

up.[1]

Footwear Closed-toe shoes.[1] Protects feet from spills.
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For procedures with a higher risk of contamination or exposure, additional protective gear is

necessary.

Additional PPE Specification Rationale

Sleeve Protectors Tyvek or similar material.[1]

Protects wrists from

contamination, an area often

exposed between the glove

and lab coat.[1]

Lead Apron 0.5mm lead foil equivalent.

Recommended when

dispensing I-125 in activities

greater than 200 MBq to shield

from gamma radiation.[3]

Respiratory Protection

FFP3 masks or full-face

respirators with appropriate

cartridges.[4]

Prevents inhalation of volatile

radioactive iodine particles.[4]

Operational Procedures for Handling Radioactive
Iodine
A systematic approach to handling radioactive iodine is crucial for safety. This involves careful

preparation of the workspace, adherence to best practices during the procedure, and thorough

post-use monitoring.

Workspace Preparation
Designated Area: All work with radioactive iodine should be conducted in a designated area,

clearly marked with "Caution: Radioactive Materials" signs.[1]

Absorbent Paper: Cover the work surface with absorbent paper to contain any spills.[1]

Dedicated Equipment: Use equipment (pipettors, centrifuges, etc.) that is exclusively

dedicated to radioactive material work.[1]

Shielding: Place all vials and test tubes containing I-125 behind a lead foil shield.[2] For I-

131, which emits more penetrating gamma radiation, thicker lead bricks (e.g., 1 inch) are
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required for storage of activities greater than 10MBq.[3]

Ventilation: Work with volatile, powdered, or gaseous radioiodine must be performed in a

certified fume hood or glove box.[5][6][7]

Safe Handling Practices
Dosimetry: Wear whole-body and ring dosimeters to monitor radiation exposure.[2][8] Ring

badges should be worn under gloves.[1]

Glove Changes: Change gloves frequently to prevent the spread of contamination.[1]

Pipetting: Never pipette radioactive materials by mouth.[1][2]

Thyroid Monitoring: Individuals working with significant quantities of radioiodine should

undergo routine thyroid checks to monitor for internal uptake.[3][5]

Post-Procedure Actions
Survey: Use a Geiger counter to check hands, lab coat, shoes, clothing, and the work area

for contamination.[2]

Decontamination: If contamination is found on the skin, wash the affected area thoroughly

with soap and lukewarm water.[9][10] Do not use hot water as it can increase skin

absorption.[9]

Waste Segregation: Dispose of all radioactive waste in designated, shielded containers.[2]

Below is a workflow for the safe handling of radioactive iodine in a laboratory setting.
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Figure 1: General workflow for handling radioactive iodine.
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Spill Management and Decontamination
In the event of a radioactive iodine spill, a prompt and systematic response is critical to contain

the contamination and ensure personnel safety.

Immediate Actions for a Spill
Alert: Immediately notify others in the laboratory of the spill.[9]

Contain: Cover the spill with absorbent material (e.g., paper towels) to prevent it from

spreading.[9] For unbound iodine, adding sodium bicarbonate can help reduce volatilization.

[9]

Isolate: Cordon off the contaminated area.[9]

Contact: Notify the Radiation Safety Office (RSO) as soon as possible.[9]

Decontamination Protocol
Personnel Decontamination:

Remove any contaminated clothing immediately.[9]

Wash contaminated skin with soap and lukewarm water, avoiding abrasive scrubbing.[9]

Area Decontamination:

Working from the outer edge of the spill towards the center, wipe the area with a

commercial decontamination solution or soap and water.[9]

Place all contaminated cleaning materials in a designated radioactive waste bag.[9]

Re-survey the area to ensure all contamination has been removed.[9]

The following diagram illustrates the decision-making process in the event of a radioactive

iodine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.uvex-safety.com/blog/protection-against-radioactive-radiation/
https://www.uottawa.ca/about-us/sites/g/files/bhrskd336/files/2022-10/2.16_radioiodine_safe_work_practices_mar_8_2018.pdf
http://www.hpschapters.org/northcarolina/NSDS/131IPDF.pdf
https://www.unr.edu/ehs/policies-manuals/radiation-safety-manual/13-iodination
https://www.unr.edu/ehs/policies-manuals/radiation-safety-manual/13-iodination
https://www.radsafe.pitt.edu/policies-procedures/dosimetry/dosimetry-overview
https://www.radsafe.pitt.edu/program-areas/isotope-research/spills-and-emergencies
https://ors.od.nih.gov/sr/drs/policies/Pages/radioactive-spills-and-contamination.aspx
https://www.benchchem.com/product/b12098767#personal-protective-equipment-for-handling-ri
https://www.benchchem.com/product/b12098767#personal-protective-equipment-for-handling-ri
https://www.benchchem.com/product/b12098767#personal-protective-equipment-for-handling-ri
https://www.benchchem.com/product/b12098767#personal-protective-equipment-for-handling-ri
https://www.benchchem.com/product/b12098767?utm_src=pdf-body
https://www.benchchem.com/product/b12098767?utm_src=pdf-body
https://www.benchchem.com/product/b12098767?utm_src=pdf-body
https://www.benchchem.com/product/b12098767?utm_src=pdf-body
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12098767?utm_src=pdf-body
https://www.benchchem.com/product/b12098767?utm_src=pdf-bulk
https://www.benchchem.com/product/b12098767?utm_src=pdf-body
https://www.benchchem.com/product/b12098767?utm_src=pdf-body
https://www.benchchem.com/product/b12098767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12098767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

